Cas no 1007464-61-0 (2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1007464-61-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD08700963
• CID: 4558930
• PubChem ID: 23005992
• Update Time: 2023-08-10

2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• 2-methyl-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid
• Z1262237272
• 2-methyl-3-(1,3,5-trimethylpyrazol-4-yl)propanoic acid

• MDL： MFCD08700963
• Inchi： 1S/C10H16N2O2/c1-6(10(13)14)5-9-7(2)11-12(4)8(9)3/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： SYZXDAOTZRWAOH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 196.121178g/mol
• Monoisotopic Mass: 196.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.25g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1